Cas no 19950-55-1 (Veraguensin)
Veraguensin structure
Product Name:Veraguensin
CAS No:19950-55-1
MF:C22H28O5
MW:372.454727172852
CID:1123961
PubChem ID:443026
Update Time:2025-04-20
Veraguensin Chemical and Physical Properties
Names and Identifiers
-
- Veraguensin
- (2R,3S,4S,5S)-2,5-bis(3,4-dimethoxyphenyl)-3,4-dimethyloxolane
- Veragensin
- (+)-Veraguensin
- (2R,3S,4S,5S)-2,5-Bis(3,4-dimethoxyphenyl)-3,4-dimethyltetrahydrofuran
- (2R,3S,4S,5S)-2,5-Bis(3,4-dimethoxyphenyl)tetrahydro-3,4-dimethylfuran
- Veraguensine
- Tetrahydro-2α,5α-bis(3,4-dimethoxyphenyl)-3β,4α-dimethylfuran
- (2S)-2α,5α-Bis(3,4-dimethoxyphenyl)-3β,4α-dimethyltetrahydrofuran
- (2R)-2β,5β-Bis(3,4-dimethoxyphenyl)-3β,4α-dimethyltetrahydrofuran
- (2R,3R,4R)-2,5-Bis(3,4-dimethoxyphenyl)-3,4-dimethyloxolane
- C10892
- (2S,3S,4S,5R)-2,5-bis(3,4-dimethoxyphenyl)-3,4-dimethyloxolane
- SureCN9425732
- Q27138010
- AC-34844
- AKOS037514975
- ZINC17836230
- DTXSID90332044
- HY-N5023
- CS-0032090
- MS-26012
- CHEMBL4102990
- SCHEMBL9425732
- CHEBI:69669
- 19950-55-1
- AC1L9DW5
- G14631
- DA-68560
-
- Inchi: 1S/C22H28O5/c1-13-14(2)22(16-8-10-18(24-4)20(12-16)26-6)27-21(13)15-7-9-17(23-3)19(11-15)25-5/h7-14,21-22H,1-6H3/t13-,14-,21-,22+/m0/s1
- InChI Key: JLJAVUZBHSLLJL-GKHNXXNSSA-N
- SMILES: O1[C@H](C2C=CC(=C(C=2)OC)OC)[C@@H](C)[C@H](C)[C@@H]1C1C=CC(=C(C=1)OC)OC
Computed Properties
- Exact Mass: 372.19400
- Monoisotopic Mass: 372.19367399 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 6
- Complexity: 418
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 46.2
- Molecular Weight: 372.5
Experimental Properties
- Color/Form: Powder
- Density: 1.082±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 128.0-129.2 ºC (methanol )
- Boiling Point: 479.1±45.0 °C at 760 mmHg
- Flash Point: 190.4±28.6 °C
- Solubility: Almost insoluble (0.011 g/l) (25 º C),
- PSA: 46.15000
- LogP: 4.80580
- Vapor Pressure: 0.0±1.2 mmHg at 25°C
Veraguensin Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Refrigerator
Veraguensin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | V122300-1mg |
Veraguensin |
19950-55-1 | 1mg |
$ 104.00 | 2023-09-05 | ||
| TRC | V122300-2.5mg |
Veraguensin |
19950-55-1 | 2.5mg |
$ 207.00 | 2023-09-05 | ||
| MedChemExpress | HY-N5023-5mg |
Veraguensin |
19950-55-1 | 99.71% | 5mg |
¥2300 | 2024-07-19 | |
| MedChemExpress | HY-N5023-10mg |
Veraguensin |
19950-55-1 | 99.71% | 10mg |
¥3800 | 2024-07-19 | |
| Chengdu Biopurify Phytochemicals Ltd | BP1776-5mg |
Veraguensin |
19950-55-1 | 98% | 5mg |
$290 | 2023-09-20 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | V22750-10mg |
(2R,3S,4S,5S)-2,5-bis(3,4-dimethoxyphenyl)-3,4-dimethyloxolane |
19950-55-1 | ,HPLC≥98% | 10mg |
¥4018.0 | 2023-09-06 | |
| Chengdu Biopurify Phytochemicals Ltd | BP1776-10mg |
Veraguensin |
19950-55-1 | 98% | 10mg |
$490 | 2023-09-20 | |
| Chengdu Biopurify Phytochemicals Ltd | BP1776-20mg |
Veraguensin |
19950-55-1 | 98% | 20mg |
$790 | 2023-09-20 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1117-1 mg |
Veraguensin |
19950-55-1 | 1mg |
¥3313.00 | 2022-04-26 | ||
| Chengdu Biopurify Phytochemicals Ltd | BP1776-10mg |
Veraguensin |
19950-55-1 | 98% | 10mg |
$490 | 2023-09-19 |
Veraguensin Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
19950-55-1 (Veraguensin) Related Products
- 61949-24-4(Furan, 2,5-bis(3,4-dimethoxyphenyl)tetrahydro-3,4-dimethyl-,(2R,3R,4R,5R)-)
- 74683-15-1(4-[(2R,3R,4S,5S)-5-(3,4-dimethoxyphenyl)-3,4-dimethyltetrahydrofuran-2-yl]-2-methoxyphenol)
- 114422-21-8(Phenol,4,4'-(tetrahydro-3,4-dimethyl-2,5-furandiyl)bis[2-methoxy-,(2R,3R,4S,5R)-rel-(-)- (9CI))
- 122872-00-8(Ganschisandrin)
- 112652-46-7(Phenol,4,4'-[(2R,3R,4R,5R)-tetrahydro-3,4-dimethyl-2,5-furandiyl]bis[2-methoxy-)
- 10569-12-7(Furan, 2,5-bis(3,4-dimethoxyphenyl)tetrahydro-3,4-dimethyl-,(2S,3S,4S,5S)-)
- 83198-63-4(4,4'-[(3S,4S)-3,4-dimethyltetrahydrofuran-2,5-diyl]bis(2-methoxyphenol))
- 110268-34-3(Aristolignan)
- 528-63-2(Galgravin)
- 74683-16-2(Nectandrin B)
Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk